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Abstract

Phenylsodium (CeHsNa) is a highly reactive organosodium compound that serves as a potent
base and nucleophile in organic synthesis. This guide provides a comprehensive overview of
the known physical and chemical properties of solid phenylsodium, with a focus on data
relevant to its handling, reactivity, and application in research and development. Due to its
pyrophoric nature, stringent safety protocols are essential when working with this reagent. This
document summarizes available quantitative data, outlines detailed experimental protocols for
its synthesis and key reactions, and provides visualizations of these processes.

Physical Properties

Solid phenylsodium is a yellowish-white amorphous powder.[1] Early syntheses yielded a light
brown powder, which was later found to be contaminated with sodium amalgam.[1] Pure
phenylsodium is pyrophoric and ignites readily upon exposure to air.[1]

Table 1: Physical Properties of Phenylsodium
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Property Value Source

Chemical Formula CeHsNa [1112]

Molar Mass 100.096 g-mol—1 [1][2]
Yellowish-white amorphous

Appearance [1]
powder

Melting Point Decomposes [1]

Solubility in Water Reacts violently [1]

Insoluble in hydrocarbons.
Reacts with ethers.[1]
Complexes with phenyllithium
Solubility in Organic Solvents can be soluble in ether.[1]
Complexes with magnesium
alkoxides are soluble in

benzene.[1]

Chemical Properties and Reactivity

Phenylsodium is a powerful base and nucleophile, making it a valuable but highly reactive
reagent in organic synthesis. Its reactivity is comparable to that of phenyl Grignard reagents,
though it is less commonly used due to its hazardous nature.[1]

Pyrophoricity and Stability
Solid phenylsodium is highly pyrophoric and will ignite spontaneously in air.[1] It also reacts

explosively with water. Therefore, it must be handled under an inert atmosphere (e.g., nitrogen
or argon) at all times.

Cross-Coupling Reactions

Phenylsodium participates in cross-coupling reactions with various electrophiles. A notable
example is its involvement in the Wurtz-Fittig reaction, which can proceed through either a
radical or an organoalkali mechanism. In the organoalkali pathway, an organosodium
intermediate is formed, which then acts as a nucleophile.
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» Reaction with Alkyl Halides: Phenylsodium reacts with alkyl halides to form alkylated
benzene derivatives. For instance, the reaction with ethyl bromide yields ethylbenzene.[1]

CsHsNa + CH3CH2Br - CeHsCH2CH=z + NaBr

o Reaction with Aryl Halides: The reaction with aryl halides, such as bromobenzene, leads to
the formation of biphenyl.[1]

CsHsNa + CsHsBr — CsHs-CeHs + NaBr

Metallation Reactions

As a strong base, phenylsodium can deprotonate a variety of organic compounds, a process
known as metallation. The resulting organosodium compounds can then be used in subsequent
reactions.

» Metallation of Toluene: Phenylsodium can metallate toluene to produce benzylsodium,
which is a useful nucleophile. This reaction is often carried out by synthesizing
phenylsodium in situ in toluene.[1]

CesHsNa + CeéHsCHs — CeHes + CeHsCH2Na

The success of the metallation can be confirmed by quenching the reaction with carbon
dioxide, followed by acidification to yield phenylacetic acid.[1]

Spectroscopic and Structural Data

Detailed spectroscopic data for solid, unsolvated phenylsodium is scarce in the literature,
likely due to its instability and pyrophoric nature.

 NMR and IR Spectroscopy: To the best of our knowledge, published solid-state NMR or IR
spectra of pure phenylsodium are not available.

o Crystal Structure: The crystal structure of unsolvated phenylsodium has not been
determined. However, the structure of its dimer adduct with pentamethyldiethylenetriamine
(PMDTA), [PhNa(PMDTA)]2, has been elucidated through X-ray crystallography.[1] In this
dimeric structure, the sodium cation is coordinated to the phenyl group and the nitrogen
atoms of the PMDTA ligand. The larger ionic radius of sodium compared to lithium results in

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b238773?utm_src=pdf-body
https://en.wikipedia.org/wiki/Phenylsodium
https://en.wikipedia.org/wiki/Phenylsodium
https://www.benchchem.com/product/b238773?utm_src=pdf-body
https://www.benchchem.com/product/b238773?utm_src=pdf-body
https://www.benchchem.com/product/b238773?utm_src=pdf-body
https://en.wikipedia.org/wiki/Phenylsodium
https://en.wikipedia.org/wiki/Phenylsodium
https://www.benchchem.com/product/b238773?utm_src=pdf-body
https://www.benchchem.com/product/b238773?utm_src=pdf-body
https://www.benchchem.com/product/b238773?utm_src=pdf-body
https://en.wikipedia.org/wiki/Phenylsodium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b238773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

a dimeric structure, in contrast to the monomeric adduct formed by phenyllithium with
PMDTA.[1]

Experimental Protocols

Extreme caution must be exercised when performing these experiments. All manipulations
should be carried out in a certified fume hood under an inert atmosphere by trained personnel
with appropriate personal protective equipment.

Synthesis of Phenylsodium from Chlorobenzene

This protocol is adapted from a procedure reported in the Journal of the American Chemical
Society.

Materials:

e Toluene, anhydrous

e Sodium metal, as a sand or dispersion
e Chlorobenzene, anhydrous

» Dry nitrogen or argon gas

e Schlenk flask or a three-necked round-bottom flask equipped with a mechanical stirrer, a
condenser, and a dropping funnel.

Procedure:

o Under a positive pressure of dry nitrogen, add 150 mL of anhydrous toluene and 11.5 g (0.5
gram-atom) of sodium sand to the reaction flask.

e Begin vigorous stirring to maintain the sodium as a fine suspension.

e Slowly add a solution of 22.5 g (0.2 mole) of anhydrous chlorobenzene in 50 mL of
anhydrous toluene from the dropping funnel to the stirred sodium suspension at room
temperature.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://en.wikipedia.org/wiki/Phenylsodium
https://www.benchchem.com/product/b238773?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b238773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e An exothermic reaction is expected to start after approximately 45 minutes. Maintain the
reaction temperature below 40°C using a cooling bath (e.g., a water bath).

o Continue stirring for a total of 2 hours. The formation of a black sediment indicates the
presence of phenylsodium.

e The resulting suspension of phenylsodium in toluene should be used immediately for
subsequent reactions.

Yield Determination (Quenching with COz):

o Pour the phenylsodium suspension over an excess of crushed solid carbon dioxide (dry
ice).

o After the reaction has subsided, cautiously add a dilute acid (e.g., HCI) to neutralize the
mixture.

o Extract the aqueous layer with an organic solvent (e.g., diethyl ether).

o Dry the organic extracts over an anhydrous salt (e.g., MgSQOa), filter, and concentrate under
reduced pressure to isolate benzoic acid.

e The yield of phenylsodium can be calculated based on the mass of the obtained benzoic
acid. An 87% yield has been reported for this method.

Metallation of Toluene with Phenylsodium

This protocol describes the in-situ formation of phenylsodium followed by the metallation of
toluene to form benzylsodium.

Materials:
o Toluene, anhydrous
o Sodium metal, as a sand or dispersion

e Chlorobenzene, anhydrous
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» Dry nitrogen or argon gas
o Reaction setup as described in section 4.1.
Procedure:

o Follow steps 1-5 of the phenylsodium synthesis protocol (section 4.1), using toluene as the
solvent. This will generate a suspension of phenylsodium in toluene.

e Heat the reaction mixture to boiling and reflux for 1-1.5 hours. During this time, the
phenylsodium will react with the toluene solvent to form benzylsodium. The color of the
solution may change to brick-red and then back to black.

e The resulting suspension containing benzylsodium can be used for subsequent nucleophilic
addition reactions.

Visualizations
Experimental Workflow for Phenylsodium Synthesis
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Caption: Workflow for the synthesis of phenylsodium.
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Caption: Metallation of toluene by phenylsodium.

Safety and Handling

Phenylsodium is a highly hazardous material and requires strict safety precautions.

e Pyrophoricity: Always handle solid phenylsodium and its solutions under an inert
atmosphere (e.g., in a glovebox or using Schlenk techniques) to prevent spontaneous
ignition upon contact with air.

o Reactivity with Water: Phenylsodium reacts violently with water. Ensure all glassware and
solvents are rigorously dried before use.

o Personal Protective Equipment (PPE): Wear a flame-retardant lab coat, chemical splash
goggles, a face shield, and appropriate gloves (e.g., nitrile gloves under neoprene or butyl
rubber gloves) when handling phenylsodium.

o Fire Safety: Keep a Class D fire extinguisher (for combustible metals) or a container of sand
readily accessible. Do not use water or carbon dioxide fire extinguishers on fires involving
organosodium compounds.
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e Disposal: Unreacted phenylsodium must be quenched carefully. This is typically done by
slowly adding a less reactive alcohol, such as isopropanol or tert-butanol, at low
temperatures, followed by the addition of water and then neutralization with acid. All disposal
procedures should be carried out by trained personnel.

Conclusion

Solid phenylsodium is a powerful reagent with significant applications in organic synthesis,
particularly in reactions requiring a strong base or a phenyl nucleophile. Its utility is, however,
counterbalanced by its extreme reactivity and hazardous nature. A thorough understanding of
its properties, coupled with meticulous adherence to safety protocols, is paramount for its safe
and effective use in a research or industrial setting. Further research to obtain detailed
spectroscopic and quantitative solubility data would be beneficial for a more complete
characterization of this important organometallic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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